Cas no 1214352-61-0 (4',2-Difluorobiphenyl-3-carbonitrile)

• Product Name: 4',2-Difluorobiphenyl-3-carbonitrile
• CAS No: 1214352-61-0
• MF: C₁₃H₇F₂N
• MW: 215.198189973831
• CID: 4789771
• Update Time: 2025-10-22

4',2-Difluorobiphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4',2-difluorobiphenyl-3-carbonitrile
• 4',2-Difluorobiphenyl-3-carbonitrile

• Inchi： 1S/C13H7F2N/c14-11-6-4-9(5-7-11)12-3-1-2-10(8-16)13(12)15/h1-7H
• InChI Key： XPYYLFPWFZNYQY-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8

Additional information on 4',2-Difluorobiphenyl-3-carbonitrile

Introduction to 4',2-Difluorobiphenyl-3-carbonitrile (CAS No. 1214352-61-0)

4',2-Difluorobiphenyl-3-carbonitrile (CAS No. 1214352-61-0) is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, characterized by its two fluorine atoms substituents at the 4' and 2 positions of the biphenyl core and a nitrile group at the 3 position, exhibits a high degree of molecular rigidity and electronic tunability, making it a valuable scaffold for the development of novel molecules.

The introduction of fluorine atoms into aromatic systems is a well-established strategy in medicinal chemistry to enhance metabolic stability, lipophilicity, and binding affinity. In the case of 4',2-Difluorobiphenyl-3-carbonitrile, the presence of these fluorine atoms at specific positions on the biphenyl ring contributes to its distinct electronic distribution, which can influence both its reactivity and its interactions with biological targets. The nitrile group further adds to the compound's versatility, providing a site for further functionalization and modulating its pharmacokinetic properties.

Recent studies have highlighted the potential of fluorinated biphenyl derivatives as inhibitors of various enzyme targets, including kinases and proteases, which are critical in numerous disease pathways. The structural motif of 4',2-Difluorobiphenyl-3-carbonitrile has been explored in the context of developing small-molecule inhibitors for cancer therapy. For instance, modifications of this scaffold have shown promise in disrupting protein-protein interactions involved in tumor growth and progression. The ability to fine-tune the electronic properties of the molecule through strategic substitution allows researchers to optimize potency and selectivity against specific therapeutic targets.

The synthesis of 4',2-Difluorobiphenyl-3-carbonitrile involves multi-step organic transformations that require careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core with high precision. The introduction of fluorine atoms typically requires specialized reagents and conditions to achieve regioselectivity, highlighting the importance of expertise in synthetic organic chemistry.

The pharmacological evaluation of 4',2-Difluorobiphenyl-3-carbonitrile has revealed intriguing biological activities that warrant further investigation. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain kinases, suggesting potential applications in oncology. Additionally, the compound's ability to interact with biological membranes due to its lipophilic nature has led to explorations in drug delivery systems. Researchers are investigating how modifications to this scaffold can enhance cellular uptake and target specificity.

The agrochemical sector has also shown interest in fluorinated biphenyl derivatives due to their potential as lead compounds for developing novel pesticides. The structural features of 4',2-Difluorobiphenyl-3-carbonitrile contribute to its stability under environmental conditions while maintaining efficacy against pests. Field trials are underway to assess the performance of related compounds in crop protection applications, with an emphasis on sustainability and reduced environmental impact.

In conclusion, 4',2-Difluorobiphenyl-3-carbonitrile (CAS No. 1214352-61-0) represents a promising chemical entity with diverse applications across pharmaceuticals and agrochemicals. Its unique structural features, combined with recent advancements in synthetic chemistry and drug discovery, position it as a valuable tool for researchers seeking to develop innovative therapeutics and crop protection agents. Continued exploration into its biological activities and synthetic derivatives will likely uncover further opportunities for medical and agricultural innovation.